Cas no 1093728-01-8 (4-Amino-N-2-(diethylamino)ethyl-2-fluorobenzamide)

• Product Name: 4-Amino-N-2-(diethylamino)ethyl-2-fluorobenzamide
• CAS No: 1093728-01-8
• MDL: MFCD16508390
• CID: 4673212
• PubChem ID: 61710034
• Update Time: 2025-10-28

4-Amino-N-2-(diethylamino)ethyl-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-N-2-(diethylamino)ethyl-2-fluorobenzamide

• MDL： MFCD16508390

Additional information on 4-Amino-N-2-(diethylamino)ethyl-2-fluorobenzamide

Introduction to 4-Amino-N-2-(diethylamino)ethyl-2-fluorobenzamide (CAS No. 1093728-01-8) in Modern Chemical and Pharmaceutical Research

4-Amino-N-2-(diethylamino)ethyl-2-fluorobenzamide, identified by the CAS number 1093728-01-8, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a benzamide core with an amino group, a diethylaminoethyl side chain, and a fluorine substituent, has garnered attention due to its structural complexity and potential biological activities. The presence of the fluorine atom in particular introduces unique electronic and steric properties, making this compound a valuable candidate for further investigation in drug discovery and molecular design.

The structural motif of 4-amino-N-2-(diethylamino)ethyl-2-fluorobenzamide combines several pharmacophoric elements that are commonly explored in medicinal chemistry. The benzamide moiety is well-known for its role in various bioactive molecules, often contributing to binding interactions with biological targets. The amino group at the 4-position provides a site for further functionalization or interaction with biological receptors, while the diethylaminoethyl side chain introduces a polar, basic character that can enhance solubility and binding affinity. The fluorine atom at the 2-position of the benzamide ring is particularly noteworthy, as fluorine substitution can significantly modulate metabolic stability, lipophilicity, and electronic properties of a molecule.

In recent years, the incorporation of fluorinated aromatic compounds into drug candidates has become increasingly prevalent due to their favorable pharmacokinetic properties. Fluorine atoms can improve metabolic stability by preventing oxidative degradation and can also enhance binding affinity through steric and electronic effects. The specific arrangement of these functional groups in 4-amino-N-2-(diethylamino)ethyl-2-fluorobenzamide suggests potential applications in the development of novel therapeutic agents. For instance, its structure may be conducive to interactions with enzymes or receptors involved in inflammatory pathways, making it a promising candidate for anti-inflammatory or immunomodulatory therapies.

Recent studies have highlighted the importance of fluorinated benzamides in medicinal chemistry. A notable example is the development of fluoro-substituted benzamides as kinase inhibitors, where the fluorine atom plays a critical role in optimizing binding interactions with target proteins. Similarly, 4-amino-N-2-(diethylamino)ethyl-2-fluorobenzamide could be explored for its potential as an inhibitor or modulator of other biological targets. The diethylamino group, known for its ability to form hydrogen bonds and salt bridges, may facilitate interactions with polar regions of biological macromolecules. This combination of features makes 4-amino-N-2-(diethylamino)ethyl-2-fluorobenzamide a versatile scaffold for structure-based drug design.

The synthesis of 4-amino-N-2-(diethylamino)ethyl-2-fluorobenzamide presents both challenges and opportunities for synthetic chemists. The introduction of the fluorine atom requires careful consideration to ensure regioselectivity and high yield. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions or halogenation strategies, may be employed to achieve the desired fluorinated benzamide structure efficiently. Additionally, the presence of multiple reactive sites in this molecule offers opportunities for further derivatization, allowing chemists to explore a wide range of analogs with tailored biological properties.

From a computational chemistry perspective, 4-amino-N-2-(diethylamino)ethyl-2-fluorobenzamide is an attractive candidate for molecular modeling studies. Its complex structure provides insights into how different functional groups contribute to overall molecular properties such as solubility, permeability, and binding affinity. By employing techniques like molecular dynamics simulations or quantum mechanical calculations, researchers can predict how this compound might interact with biological targets at an atomic level. These computational studies can guide experimental efforts by identifying key pharmacophoric elements and optimizing lead structures before costly wet-lab synthesis.

The potential applications of 4-amino-N-2-(diethylamino)ethyl-2-fluorobenzamide extend beyond traditional pharmaceuticals into other areas such as agrochemicals and materials science. Fluorinated compounds are often used in crop protection agents due to their enhanced stability and bioactivity. Furthermore, the unique electronic properties introduced by fluorine substitution make this class of molecules interesting for developing advanced materials with applications in electronics or catalysis. As research continues to uncover new uses for fluorinated benzamides like 4-amino-N-2-(diethylamino)ethyl-2-fluorobenzamide, its significance in both academic and industrial settings is likely to grow.

In conclusion,4-amino-N-2-(diethylamino)ethyl-2-fluorobenzamide (CAS No. 1093728-01-8) represents a fascinating compound with broad implications in chemical biology and drug discovery. Its structural features—particularly the combination of an amino group,a diethylamino side chain,and a fluoro substituent—make it a compelling candidate for further exploration. As research advances,this molecule holds promise not only as a lead compound but also as an inspiration for new synthetic strategies and applications across multiple scientific disciplines.